Cas no 13984-57-1 (Ethyl 5-oxohexanoate)
Ethyl 5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-acetylbutyrate
- 5-Oxohexanoic Acid Ethyl Ester
- C8H14O3
- Ethyl 4-acetylbutanoate
- ethyl 5-oxohexanoate
- 5-oxo-hexanoicaciethylester
- 4-Acetylbutyricacidethylester
- 5-Ketocaproic acid ethyl ester
- Hexanoic acid, 5-oxo-, ethyl ester
- Ethyl 4-acetylbutanoate
- Ethyl 4-acetylbutyrate 98%
- Ethyl-4-acetylbutyrate, GC 98%
- MGPSIDGTLFKDEY-UHFFFAOYSA-N
- ethyl 4-acetyl-butanoate
- Ethyl 4-AcetYl-Butyrate
- 5-oxo-hexanoic acid ethyl ester
- 4-acetylbutyric acid ethyl ester
- MGPSIDGTLFKDEY-UHFFFAOYSA-
- Hexanoic acid, 5-oxo-,ethyl ester
- EN300-105271
- NS00024520
- AKOS015915557
- BKN
- J-800372
- EINECS 237-776-7
- 13984-57-1
- DTXSID6065688
- Ethyl 4-acetylbutyrate, 98%
- FT-0626069
- A885944
- SY033235
- MFCD00009213
- AS-44005
- InChI=1/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
- SCHEMBL723390
- CS-W010896
- DJ9EME6QBQ
- UNII-DJ9EME6QBQ
- ETHYL4-ACETYLBUTYRATE
- DTXCID8034530
- STL373437
- DB-042489
- 4-Acetylbutyric Acid Ethyl Ester; Ethyl 5-oxocaproate; Ethyl 5-oxohexanoate
- BBL027744
- Ethyl 5-oxohexanoate
-
- MDL: MFCD00009213
- Inchi: 1S/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
- InChI Key: MGPSIDGTLFKDEY-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCC(C)=O)=O
- BRN: 1762625
Computed Properties
- Exact Mass: 158.09400
- Monoisotopic Mass: 158.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.4
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.989(lit.)
- Melting Point: No data available
- Boiling Point: 221-222 ℃(lit.)
- Flash Point: 69℃(156.2℉)(lit.)
- Refractive Index: n20/D 1.427(lit.)
- PSA: 43.37000
- LogP: 1.30880
- Solubility: Unable or difficult to mix
Ethyl 5-oxohexanoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Store at 4°C,-4At ℃Store…Better
Ethyl 5-oxohexanoate Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 5-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E859574-5g |
Ethyl 4-Acetylbutyrate |
13984-57-1 | ≥96% | 5g |
215.10 | 2021-05-17 | |
| TRC | O856865-10g |
5-Oxohexanoic Acid Ethyl Ester |
13984-57-1 | 10g |
$ 138.00 | 2023-09-06 | ||
| TRC | O856865-25g |
5-Oxohexanoic Acid Ethyl Ester |
13984-57-1 | 25g |
$ 270.00 | 2023-09-06 | ||
| TRC | O856865-100g |
5-Oxohexanoic Acid Ethyl Ester |
13984-57-1 | 100g |
$ 926.00 | 2023-09-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E23500-100g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 100g |
¥618.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E23500-25g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 25g |
¥618.0 | 2021-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E23500-5g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 5g |
¥178.0 | 2021-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026751-100g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 100g |
¥736 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026751-25g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 25g |
¥185 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026751-5g |
Ethyl 5-oxohexanoate |
13984-57-1 | 98% | 5g |
¥41 | 2024-05-25 |
Ethyl 5-oxohexanoate Suppliers
Ethyl 5-oxohexanoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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